Cas no 5438-24-4 (5,6-Dimethyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione)

• Product Name: 5,6-Dimethyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione
• CAS No: 5438-24-4
• Molecular Formula: C₁₀H₁₂O₃
• Molecular Weight: 180.20000
• CID: 940957
• PubChem ID: 226297

5,6-Dimethyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione Properties

Names and Identifiers

• 5,6-Dimethyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione
• NSC-244461
• A913796
• AKOS016340131
• 5,6-dimethyl-3a,4,7,7a-tetrahydro-isobenzofurane-1,3-dione
• 5,6-dimethyl-1,3,3a,4,7,7a-hexahydro-2-benzofuran-1,3-dione
• DTXSID40927904
• 5,6-Dimethyl-3a,4,7,7a-tetrahydro-isobenzofuran-1, 3-dione
• AKOS001025723
• 5,6-dimethyl-3a,4,7,7a-tetrahydroisobenzofuran-1,3-dione
• 5438-24-4
• NSC244461
• UJYUDTPLHOZSGT-UHFFFAOYSA-N
• CS-0319854
• NSC-16641
• J-516546
• SCHEMBL3315680
• 4-Cyclohexene-1, 4,5-dimethyl-
• 13303-36-1
• MFCD00177933
• NSC16641
• AS-0028
• 4,5-dimethyl-4-cyclohexene-1,2-dicarboxylic anhydride
• 1, 3a,4,7,7a-tetrahydro-5,6-dimethyl-
• ALBB-013680
• 1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-5,6-dimethyl-

• MDL： MFCD00177933
• InChIKey： UJYUDTPLHOZSGT-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12O3/c1-5-3-7-8(4-6(5)2)10(12)13-9(7)11/h7-8H,3-4H2,1-2H3
• SMILES： O=C1OC(C2CC(C)=C(C)CC21)=O

Computed Properties

• Exact Mass: 180.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 180.078644241g/mol
• Heavy Atom Count: 13
• Complexity: 284
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• LogP: 1.43240
• PSA: 43.37000

5,6-Dimethyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione Security Information

• Storage Condition：(BD172382)
• HazardClass：IRRITANT

5,6-Dimethyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans Isobenzofurans